BE“GHE Foundational & Exploratory

Check Availability & Pricing

C.l. Acid Green 28 technical data sheet

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Green 28

cat. No.: B1175345

An In-depth Technical Guide to C.I. Acid Green 28

This technical guide provides a comprehensive overview of C.l. Acid Green 28, a widely used
acid dye. The information is tailored for researchers, scientists, and professionals in drug
development and related fields who require detailed technical specifications and experimental
methodologies.

Chemical and Physical Properties

C.l. Acid Green 28 is an anionic dye belonging to the anthraquinone class.[1] It is primarily
used for dyeing protein fibers such as wool and silk, as well as polyamides.[1][2][3] The dye is
known for its vibrant green hue and good fastness properties.[3]

Table 1: General and Physical Properties of C.l. Acid Green 28
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Property Value Reference
C.l. Name Acid Green 28 [2]

CAS Number 12217-29-7 [1][2]
Molecular Formula C34H32N2Naz2010S2 [11[2]
Molecular Weight 738.74 g/mol [1][2]
Appearance Green Powder [2]
Solubility in Water 20 g/L (at 90°C) [3]
Insolubility in Water <1% [2]
Moisture Content <7% [2]

Manufacturing Process

The synthesis of C.I. Acid Green 28 involves a multi-step chemical process. A general outline
of the manufacturing method is as follows:

o Condensation: 1,4,5,8-Tetrahydroxyanthracene-9,10-dione is condensed with 4-
Butylbenzenamine.[1]

» Oxidation: The resulting intermediate undergoes an oxidation step.[1]
» Sulfonation: The oxidized product is then sulfonated using 100% sulfuric acid.[1]

e Salt Formation: Finally, the sulfonated product is converted into its sodium salt to yield the
final dye.[1]
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A simplified workflow for the synthesis of C.I. Acid Green 28.

Application and Fastness Properties

C.l. Acid Green 28 is primarily applied to wool, silk, and polyamide fabrics through a dyeing
process conducted in an acidic bath.[4] The dye forms ionic bonds with the amino groups
present in these protein and polyamide fibers.[4] The fastness properties of the dyed materials
are crucial for their end-use performance.

Table 2: Fastness Properties of C.I. Acid Green 28 on Wool Fabric

Fastness Test Fading Grade Staining Grade Reference
Light Fastness 6 - [2]
Soaping Fastness 3-4 4-5 [2]
Perspiration Fastness  4-5 - [2]
Carbonization 5 - [2]
Crabbing 5 1 [2]

Grades are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number
indicates better fastness.

Experimental Protocols
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The following sections outline the methodologies for key experiments related to the application
and testing of C.l. Acid Green 28.

General Dyeing Protocol for Wool and Silk

This protocol describes a typical laboratory procedure for dyeing wool or silk with acid dyes like
C.l. Acid Green 28.

Fabric Preparation: The wool or silk fabric is thoroughly cleaned to remove any impurities
that could interfere with dye uptake.[5]

o Dye Bath Preparation: The required amount of C.I. Acid Green 28 is dissolved in warm
water. An acid, typically acetic acid or citric acid, is added to the dyebath to achieve an acidic
pH (around 4-5).[5]

e Dyeing Process: The fabric is immersed in the dyebath. The temperature is gradually raised
to 60-90°C and maintained for a set period, with occasional stirring to ensure even dyeing.[5]

» Fixation and Rinsing: The fabric is slowly cooled to allow the dye to fix onto the fibers. It is
then rinsed thoroughly with cold water to remove any unfixed dye.[5]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://dyesandpigments.com/how-acid-dyes-used-wool-silk-dyeing
https://www.benchchem.com/product/b1175345?utm_src=pdf-body
https://dyesandpigments.com/how-acid-dyes-used-wool-silk-dyeing
https://dyesandpigments.com/how-acid-dyes-used-wool-silk-dyeing
https://dyesandpigments.com/how-acid-dyes-used-wool-silk-dyeing
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Fabric Preparation
(Cleaning)

:

Dye Bath Preparation
(Dye, Water, Acid)

:

Immersion and Heating
(60-90°C)

:

Dyeing
(Even Distribution)

i

Cooling and Fixation

i

Rinsing
(Cold Water)

'

Drying

Click to download full resolution via product page
General experimental workflow for dyeing textiles with acid dyes.

Light Fastness Testing (ISO 105-B02)

This test determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight.[6]

o Specimen Preparation: A specimen of the dyed textile is prepared.
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» Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions,
alongside a set of blue wool references (graded 1 to 8 for increasing fastness).[6][7][8]

e Assessment: The change in color of the test specimen is periodically compared with the
fading of the blue wool references.[6] The light fastness rating is the number of the blue wool
reference that shows a similar change in color.[9]

Perspiration Fastness Testing (ISO 105-E04)

This method assesses the resistance of the color of textiles to the effects of human
perspiration.[10][11]

o Solution Preparation: Two simulated perspiration solutions are prepared: one acidic and one
alkaline.[12][13]

e Specimen Treatment: A composite specimen, consisting of the dyed textile in contact with a
multifiber adjacent fabric, is immersed in each solution.[10]

 Incubation: The wet composite specimens are placed between plates under a specified
pressure in a testing device and incubated in an oven at a set temperature (e.g., 37°C) for a
specific duration.[13][14]

e Drying and Assessment: The specimens and adjacent fabrics are dried separately. The
change in color of the specimen and the staining of the adjacent fabric are assessed using
grey scales.[10]

Soaping (Washing) Fastness Testing (ISO 105-C Series)

This test evaluates the resistance of the color of textiles to washing. A related test for
resistance to water is ISO 105-E01.

o Composite Specimen Preparation: The dyed textile specimen is attached to a specified
adjacent fabric.

e Washing: The composite specimen is washed in a soap or detergent solution under specified
conditions of temperature, time, and mechanical agitation.[15]

e Rinsing and Drying: The specimen is rinsed and dried.
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» Evaluation: The change in the color of the specimen and the degree of staining on the
adjacent fabric are evaluated using grey scales.[15]

Input

Dyed Fabric Specimen

Fastness Tests
Perspiration Fastness Soaping Fastness
(ISO 105-E04) (ISO 105-C Series)

Change in Color Staining of Adjacent Fabric

Light Fastness
(ISO 105-B02)

Click to download full resolution via product page

Logical relationship between the dyed fabric and fastness test assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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